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Compound of Interest

Compound Name: Peroxybenzoyl nitrate

Cat. No.: B1219819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Peroxybenzoyl nitrate (PBzN), a member of the peroxyacyl nitrate (PAN) family of

compounds, is a significant secondary pollutant in the troposphere. Formed from the

photochemical oxidation of aromatic hydrocarbons in the presence of nitrogen oxides, PBzN is

a potent eye irritant and a key indicator of photochemical smog.[1][2][3] Its thermal stability

allows for the long-range transport of nitrogen oxides in the atmosphere, influencing regional

and global air quality.[2][3] This technical guide provides a comprehensive overview of the

chemical and physical properties, experimental protocols, and atmospheric chemistry of

peroxybenzoyl nitrate.

Chemical and Physical Properties
Peroxybenzoyl nitrate is a thermally unstable organic nitrate.[2] While extensive experimental

data on its physical properties is limited, several key parameters have been reported or

predicted.
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Property Value Source

Molecular Formula C₇H₅NO₅ [4][5]

Molecular Weight 183.12 g/mol [4][5]

CAS Number 32368-69-7 [4][5]

Melting Point < -20 °C [6]

Boiling Point (Predicted) 278.7 ± 23.0 °C [6]

Density (Predicted) 1.409 ± 0.06 g/cm³ [6]

Structure:

Molecular structure of peroxybenzoyl nitrate.

Experimental Protocols
Synthesis of Peroxybenzoyl Nitrate
Peroxybenzoyl nitrate is typically synthesized in the gas phase through the photochemical

reaction of benzaldehyde and nitrogen dioxide in the presence of air or oxygen. While a

detailed, standardized protocol is not readily available in the literature, the general procedure

involves the irradiation of a mixture of the reactants in a reaction chamber.

General Laboratory-Scale Gas-Phase Synthesis:

A common method for the laboratory synthesis of peroxyacyl nitrates involves the photolysis of

a precursor mixture in a smog chamber or a large-volume glass reactor.[7]

Reactants:

Benzaldehyde (C₆H₅CHO)

Nitrogen dioxide (NO₂) or a precursor such as isopropyl nitrite.[7]

Purified air or a mixture of nitrogen and oxygen.

Apparatus:
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Photochemical reaction chamber (e.g., made of Teflon film or glass) equipped with UV

lamps (e.g., blacklights).

Gas handling system for metering and introducing reactants.

Monitoring instruments such as Fourier Transform Infrared (FTIR) spectroscopy or Gas

Chromatography with Electron Capture Detection (GC-ECD) to follow the reaction

progress.[1][8]

Procedure (Illustrative):

The reaction chamber is first flushed with purified air.

A known concentration of benzaldehyde is introduced into the chamber.

Nitrogen dioxide is then added to the chamber.

The mixture is irradiated with UV lamps to initiate the photochemical reaction. The

formation of PBzN is monitored by a suitable analytical technique.

The product is a dilute gaseous mixture of PBzN in air, which can be used for further

studies or trapped for analysis.

An alternative analytical procedure involves the conversion of PBzN to methyl benzoate by

trapping in a basic methanol solution, followed by quantification using Gas Chromatography-

Flame Ionization Detection (GC-FID).[1]

Handling and Safety Precautions
Peroxybenzoyl nitrate, like other organic peroxides and nitrates, is a potentially hazardous

material and should be handled with appropriate safety precautions.

General Handling:

Work in a well-ventilated area, preferably in a laboratory chemical hood, to avoid inhalation

of vapors.[9][10]
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Use appropriate personal protective equipment (PPE), including safety goggles, gloves

(e.g., nitrile), and a lab coat.[11]

Avoid contact with skin and eyes.[11]

Handle as a potential explosive, sensitive to heat, friction, and shock.[10][11][12]

Storage:

Due to its thermal instability, PBzN is typically generated in situ for immediate use.

If storage is necessary, it should be kept at low temperatures in a diluted form.[12]

Store away from heat, light, and incompatible materials such as reducing agents and

strong acids.[10]

Disposal:

Dispose of waste containing PBzN in accordance with local, state, and federal regulations

for hazardous materials.

Spectral Data
Detailed experimental spectra for pure peroxybenzoyl nitrate are scarce in the public domain.

However, characterization is typically performed using spectroscopic methods, and data for the

broader class of peroxyacyl nitrates can provide valuable insights.

Infrared (IR) Spectroscopy: FTIR spectroscopy is a primary tool for the detection and

quantification of PANs in the atmosphere and in laboratory studies.[8][13] The IR spectrum of

a PAN molecule is characterized by strong absorption bands corresponding to the -OONO₂

group. For peroxyacetyl nitrate (PAN), the most abundant atmospheric PAN, characteristic

absorption bands are observed around 795, 1160, 1300, and 1740 cm⁻¹. It is expected that

PBzN would exhibit similar characteristic bands for the peroxy-nitrate functional group, in

addition to bands associated with the benzoyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to its instability, obtaining high-

resolution NMR spectra of pure PBzN is challenging. Predicted chemical shifts can be
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estimated based on the structure, but experimental verification is needed. For reference, ¹H

and ¹³C NMR data for related compounds like benzaldehyde are well-documented.

Mass Spectrometry (MS): Mass spectrometry, particularly chemical ionization mass

spectrometry (CIMS), is a sensitive technique for the detection of PANs.[7][14] In thermal

dissociation-CIMS (TD-CIMS), the PAN molecule is thermally dissociated to the

corresponding peroxyacyl radical and NO₂, and the radical is then detected.[7] The

fragmentation pattern in electron ionization mass spectrometry would likely show fragments

corresponding to the benzoyl cation (m/z 105) and other fragments resulting from the loss of

the peroxy-nitrate group.

Atmospheric Chemistry and Reaction Pathways
Peroxybenzoyl nitrate is a secondary pollutant formed in the troposphere through a series of

photochemical reactions.

Formation of Peroxybenzoyl Nitrate
The formation of PBzN is initiated by the oxidation of aromatic hydrocarbons, such as toluene,

which produces benzaldehyde as an intermediate. The subsequent reactions are as follows:

Initiation: The hydroxyl radical (•OH), a key atmospheric oxidant, attacks benzaldehyde,

abstracting the aldehydic hydrogen to form a benzoyl radical (C₆H₅Ċ=O).

C₆H₅CHO + •OH → C₆H₅Ċ=O + H₂O

Peroxy Radical Formation: The benzoyl radical rapidly reacts with molecular oxygen (O₂) to

form the benzoylperoxy radical (C₆H₅C(O)OO•).

C₆H₅Ċ=O + O₂ → C₆H₅C(O)OO•

PBzN Formation: The benzoylperoxy radical then combines with nitrogen dioxide (NO₂) in a

reversible reaction to form peroxybenzoyl nitrate.

C₆H₅C(O)OO• + NO₂ ⇌ C₆H₅C(O)OONO₂
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Atmospheric Formation of Peroxybenzoyl Nitrate
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Formation pathway of peroxybenzoyl nitrate.

Atmospheric Decomposition of Peroxybenzoyl Nitrate
The primary sink for PBzN in the lower atmosphere is thermal decomposition. This reaction is

highly temperature-dependent, with the lifetime of PBzN decreasing significantly as

temperature increases.[3][15]

C₆H₅C(O)OONO₂ ⇌ C₆H₅C(O)OO• + NO₂

The decomposition of PBzN releases the benzoylperoxy radical and NO₂, which can then

participate in other atmospheric reactions, including the formation of ozone. This reversible

reaction allows PBzN to act as a reservoir for NOₓ, transporting it over long distances to remote

areas where it can then be released and contribute to ozone production.[3]
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Atmospheric Fate of Peroxybenzoyl Nitrate
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Decomposition and atmospheric impact of PBzN.

Conclusion
Peroxybenzoyl nitrate is a complex and important molecule in atmospheric chemistry. Its

formation, transport, and decomposition play a crucial role in the distribution of nitrogen oxides

and the production of photochemical smog. This guide has summarized the key chemical and

physical properties of PBzN, provided an overview of its synthesis and handling, and detailed

its atmospheric reaction pathways. Further research to obtain high-resolution experimental data

for pure PBzN will be invaluable for a more complete understanding of this environmentally

significant compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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